5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C16H9ClFNOS2
• Molecular Weight: 349.8 g/mol
• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-3-(4-fluorophenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H9ClFNOS2/c17-11-3-1-10(2-4-11)9-14-15(20)19(16(21)22-14)13-7-5-12(18)6-8-13/h1-9H/b14-9+
• InChI Key: YLPRCWUZSROOFV-NTEUORMPSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/2\C(=O)N(C(=S)S2)C3=CC=C(C=C3)F)Cl
• SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)F)Cl

Description

5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one, also known as CBFT, is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential as a therapeutic agent. CBFT has been found to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress.
In addition, 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has also been studied for its potential use in the treatment of diabetes and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one exerts its biological activities by modulating various signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has also been found to interact with various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects
5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been found to possess various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has also been found to scavenge free radicals and reduce oxidative stress, which may contribute to its antioxidant properties.
In addition, 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has also been studied for its potential use in the treatment of diabetes and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its relatively low toxicity. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has been found to have a low toxicity profile in various in vitro and in vivo studies. Another advantage of using 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one is its ability to modulate multiple signaling pathways, which may make it a promising therapeutic agent for various diseases.
However, one of the limitations of using 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its limited solubility in water. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one is highly insoluble in water, which may make it difficult to administer in certain experimental settings. Another limitation of using 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one is its limited stability under certain conditions, which may affect its biological activity.

Future Directions

There are several future directions for the study of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one. One potential future direction is the development of novel 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one derivatives with improved pharmacokinetic and pharmacodynamic properties. Another future direction is the investigation of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one's potential use in combination with other therapeutic agents for the treatment of various diseases.
Furthermore, the elucidation of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one's mechanism of action and its interaction with various enzymes and signaling pathways may provide insights into its therapeutic potential. Finally, the development of novel drug delivery systems for 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one may overcome its limited solubility and stability issues, which may enhance its therapeutic efficacy.
Conclusion
In conclusion, 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential as a therapeutic agent. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one possesses various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The synthesis method of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 4-fluorobenzaldehyde and 4-chlorobenzylamine with 2-thioxo-4-thiazolidinone in the presence of a catalyst. 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one has several advantages and limitations for lab experiments, and there are several future directions for the study of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one.

Synthesis Methods

The synthesis of 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 4-fluorobenzaldehyde and 4-chlorobenzylamine with 2-thioxo-4-thiazolidinone in the presence of a catalyst. The reaction yields 5-(4-Chlorobenzylidene)-3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one as a yellow crystalline solid with a melting point of 210-212°C. The purity of the compound can be determined using various analytical techniques, such as thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC).